Cas no 1020263-19-7 (6-(Trifluoromethyl)quinazolin-4-amine)
6-(Trifluoromethyl)quinazolin-4-amine is a fluorinated quinazoline derivative characterized by the presence of a trifluoromethyl group at the 6-position and an amine group at the 4-position of the quinazoline core. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the amine functionality allows for further derivatization. Its applications include serving as a building block for kinase inhibitors and other biologically active compounds. The compound's well-defined synthetic route and high purity make it suitable for rigorous research and development purposes.
1020263-19-7 structure
Product Name:6-(Trifluoromethyl)quinazolin-4-amine
CAS No:1020263-19-7
MF:C9H6F3N3
MW:213.159251689911
CID:4821609
Update Time:2026-02-27
6-(Trifluoromethyl)quinazolin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-(trifluoromethyl)quinazolin-4-amine
- 4-Quinazolinamine, 6-(trifluoromethyl)-
- AK671599
- 6-(Trifluoromethyl)quinazolin-4-amine
-
- Inchi: 1S/C9H6F3N3/c10-9(11,12)5-1-2-7-6(3-5)8(13)15-4-14-7/h1-4H,(H2,13,14,15)
- InChI Key: WXVNVIHAYLOZEE-UHFFFAOYSA-N
- SMILES: FC(C1C=CC2C(=C(N)N=CN=2)C=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 231
- XLogP3: 2.2
- Topological Polar Surface Area: 51.8
6-(Trifluoromethyl)quinazolin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM204284-1g |
6-(Trifluoromethyl)quinazolin-4-amine |
1020263-19-7 | 97% | 1g |
$602 | 2021-08-04 | |
| Chemenu | CM204284-5g |
6-(Trifluoromethyl)quinazolin-4-amine |
1020263-19-7 | 97% | 5g |
$1559 | 2021-08-04 | |
| Chemenu | CM204284-1g |
6-(Trifluoromethyl)quinazolin-4-amine |
1020263-19-7 | 97% | 1g |
$602 | 2023-02-19 | |
| Chemenu | CM204284-5g |
6-(Trifluoromethyl)quinazolin-4-amine |
1020263-19-7 | 97% | 5g |
$1559 | 2023-02-19 | |
| Alichem | A189011869-1g |
6-(Trifluoromethyl)quinazolin-4-amine |
1020263-19-7 | 97% | 1g |
$823.62 | 2023-09-04 | |
| Alichem | A189011869-5g |
6-(Trifluoromethyl)quinazolin-4-amine |
1020263-19-7 | 97% | 5g |
$1989.90 | 2023-09-04 | |
| Ambeed | A410915-5g |
6-(Trifluoromethyl)quinazolin-4-amine |
1020263-19-7 | 97% | 5g |
$2709.0 | 2024-04-26 |
6-(Trifluoromethyl)quinazolin-4-amine Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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